Cas no 2763786-71-4 ([1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl]methanol)

• Product Name: [1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl]methanol
• CAS No: 2763786-71-4
• MF: C₅H₆F₃N₃O
• MW: 181.115850925446
• CID: 5559211
• PubChem ID: 165997726
• Update Time: 2023-07-07

[1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl]methanol Chemical and Physical Properties

Names and Identifiers

• EN300-37274722
• [1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl]methanol
• 2763786-71-4

• Inchi： 1S/C5H6F3N3O/c1-11-3(2-12)9-4(10-11)5(6,7)8/h12H,2H2,1H3
• InChI Key： ZGSCVLWWUKOAPJ-UHFFFAOYSA-N
• SMILES： FC(C1=NN(C)C(CO)=N1)(F)F

Computed Properties

• Exact Mass: 181.04629631g/mol
• Monoisotopic Mass: 181.04629631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 50.9Ų